molecular formula C18H22N2O3 B5821198 (cyclopropylmethyl){[5-(3-nitrophenyl)-2-furyl]methyl}propylamine

(cyclopropylmethyl){[5-(3-nitrophenyl)-2-furyl]methyl}propylamine

Cat. No. B5821198
M. Wt: 314.4 g/mol
InChI Key: RRDIODQLQGLGRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyclopropylmethyl){[5-(3-nitrophenyl)-2-furyl]methyl}propylamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of Cyclopropylmethyl){[5-(3-nitrophenyl)-2-furyl]methyl}propylamine is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been shown to have neuroprotective effects, possibly by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Cyclopropylmethyl){[5-(3-nitrophenyl)-2-furyl]methyl}propylamine has several biochemical and physiological effects. In vitro studies have shown that the compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been shown to reduce oxidative stress and inflammation in the brain, potentially leading to neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using Cyclopropylmethyl){[5-(3-nitrophenyl)-2-furyl]methyl}propylamine in lab experiments is its potential as a novel anti-cancer agent. Additionally, its neuroprotective effects make it a promising candidate for treating neurodegenerative diseases. However, one limitation is that the synthesis method is complex and requires expertise in organic chemistry.

Future Directions

There are several future directions for research on Cyclopropylmethyl){[5-(3-nitrophenyl)-2-furyl]methyl}propylamine. One direction is to further investigate its potential as an anti-cancer agent, particularly in vivo studies. Another direction is to study its potential for treating neurodegenerative diseases in animal models. Additionally, research could focus on optimizing the synthesis method to increase yield and purity of the compound.

Synthesis Methods

The synthesis method of Cyclopropylmethyl){[5-(3-nitrophenyl)-2-furyl]methyl}propylamine involves a series of chemical reactions that require expertise in organic chemistry. The process involves the reaction of various reagents such as cyclopropylmethyl bromide, 5-(3-nitrophenyl)-2-furaldehyde, and propylamine, among others. The final product is obtained after several purification steps, including recrystallization and chromatography.

Scientific Research Applications

Cyclopropylmethyl){[5-(3-nitrophenyl)-2-furyl]methyl}propylamine has several potential applications in scientific research, particularly in the field of medicine. The compound has been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

N-(cyclopropylmethyl)-N-[[5-(3-nitrophenyl)furan-2-yl]methyl]propan-1-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2O3/c1-2-10-19(12-14-6-7-14)13-17-8-9-18(23-17)15-4-3-5-16(11-15)20(21)22/h3-5,8-9,11,14H,2,6-7,10,12-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RRDIODQLQGLGRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN(CC1CC1)CC2=CC=C(O2)C3=CC(=CC=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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